Cas no 2377035-95-3 (Azetidine, 3-(1-fluoro-1-methylethyl)-, hydrochloride (1:1))

• Product Name: Azetidine, 3-(1-fluoro-1-methylethyl)-, hydrochloride (1:1)
• CAS No: 2377035-95-3
• MF: C₆H₁₃ClFN
• MW: 153.625524282455
• CID: 6410741
• PubChem ID: 145913541
• Update Time: 2025-10-28

Azetidine, 3-(1-fluoro-1-methylethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2377035-95-3
• 3-(2-fluoropropan-2-yl)azetidine hydrochloride
• EN300-7456421
• AKOS040805967
• 3-(2-Fluoropropan-2-yl)azetidine;hydrochloride
• Azetidine, 3-(1-fluoro-1-methylethyl)-, hydrochloride (1:1)

• Inchi： 1S/C6H12FN.ClH/c1-6(2,7)5-3-8-4-5;/h5,8H,3-4H2,1-2H3;1H
• InChI Key： RCKYYGFIYFZRFD-UHFFFAOYSA-N
• SMILES： C(C1CNC1)(F)(C)C.Cl

Computed Properties

• Exact Mass: 153.0720553g/mol
• Monoisotopic Mass: 153.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 86.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on Azetidine, 3-(1-fluoro-1-methylethyl)-, hydrochloride (1:1)

Azetidine, 3-(1-fluoro-1-methylethyl)-, hydrochloride (1:1) (CAS No. 2377035-95-3): A Comprehensive Overview in Modern Chemical Biology

The compound Azetidine, 3-(1-fluoro-1-methylethyl)-, hydrochloride (1:1) (CAS No. 2377035-95-3) represents a fascinating molecule in the realm of chemical biology, characterized by its unique structural and functional attributes. This heterocyclic amine derivative has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The presence of a fluorine substituent and a tert-butyl group at the 1-position of the azetidine ring imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

In recent years, the field of medicinal chemistry has witnessed a surge in interest towards heterocyclic compounds due to their diverse biological activities. Azetidine derivatives, in particular, have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The compound Azetidine, 3-(1-fluoro-1-methylethyl)-, hydrochloride (1:1) stands out among these due to its enhanced stability and improved bioavailability compared to its parent structures. This has been attributed to the electron-withdrawing effect of the fluorine atom, which enhances the molecule's interaction with biological targets.

The hydrochloride salt form of this compound further enhances its solubility in aqueous media, making it more suitable for formulation into pharmaceutical products. This property is particularly crucial for drug development, as poor solubility can significantly limit a drug's efficacy and bioavailability. The structural modifications introduced in this molecule have been meticulously designed to optimize its pharmacokinetic profile while maintaining potent biological activity.

Recent studies have highlighted the potential of Azetidine, 3-(1-fluoro-1-methylethyl)-, hydrochloride (1:1) as an inhibitor of various enzymes involved in cancer progression. For instance, preliminary research suggests that this compound may interfere with the activity of kinases and other enzymes that are critical for tumor growth and metastasis. The fluorine substituent at the 1-position has been shown to enhance binding affinity to these enzymatic targets, potentially leading to more effective therapeutic outcomes.

Moreover, the tert-butyl group at the same position contributes to steric hindrance, which can prevent off-target interactions and improve selectivity. These structural features make Azetidine, 3-(1-fluoro-1-methylethyl)-, hydrochloride (1:1) a promising candidate for further development into a lead compound in oncology research. The ability to fine-tune both electronic and steric properties allows medicinal chemists to explore a wide range of analogs with tailored biological activities.

In addition to its potential in oncology, this compound has also shown promise in addressing inflammatory diseases. In vitro studies have demonstrated that it can modulate inflammatory pathways by inhibiting key pro-inflammatory cytokines. The exact mechanisms by which it exerts these effects are still under investigation, but preliminary findings suggest that its interaction with specific receptors and enzymes plays a crucial role.

The synthesis of Azetidine, 3-(1-fluoro-1-methylethyl)-, hydrochloride (1:1) presents unique challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Modern techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled chemists to construct the desired framework with high precision and yield.

The hydrochloride salt form is particularly advantageous from a synthetic perspective as well. It provides stability during storage and handling while also facilitating purification processes. This makes it an ideal candidate for further downstream applications such as formulation into drug candidates.

As our understanding of biological systems continues to evolve, compounds like Azetidine, 3-(1-fluoro-1-methylethyl)-, hydrochloride (1:1) will play an increasingly important role in drug discovery and development. Their unique structural features offer opportunities for designing molecules with enhanced potency and selectivity against various disease targets. Future research will likely focus on elucidating their mechanism of action in greater detail while exploring new synthetic strategies for their optimization.

The growing interest in fluorinated heterocycles underscores their significance as pharmacophores in modern medicinal chemistry. The ability of fluorine atoms to modulate metabolic stability and binding affinity makes them invaluable for drug design purposes. As such compounds continue to be investigated for their therapeutic potential across multiple disease areas including cancer and inflammation; they are poised become integral components;of next-generation therapeutics.